Cas no 1258-07-7 (5a-Bromo-6,19-epoxycholestanol 3-Acetate)

• Product Name: 5a-Bromo-6,19-epoxycholestanol 3-Acetate
• CAS No: 1258-07-7
• Molecular Formula: C₂₉H₄₇O₃Br
• Molecular Weight: 523.58568
• CID: 200141
• PubChem ID: 102074

5a-Bromo-6,19-epoxycholestanol 3-Acetate Properties

Names and Identifiers

• Cholestan-3-ol,5-bromo-6,19-epoxy-, acetate, (3b,5a,6b)- (9CI)
• 5α-Bromo-6,19-epoxycholestanol 3-Acetate
• 5-Bromo-6β,19-epoxy-5α-cholestan-3β-ol acetate
• 6β,19-epoxy-5-bromo-5α-cholestane-3β-ol 3-acetate
• 5A-BROMO-6,19-EPOXYCHOLESTANOL 3-ACETATE
• 5Alpha-Bromo-6,19-epoxycholestanol 3-Acetate
• SCHEMBL21814356
• 5?-Bromo-6,19-epoxycholestanol 3-Acetate
• 1258-07-7
• 5-Bromo-6,19-epoxycholestan-3-yl acetate
• 5alpha-Bromo-6,19-epoxycholestan-3beta-ol acetate
• Cholestan-3-ol, 5-bromo-6,19-epoxy-, acetate, (3beta,5alpha,6beta)-
• DTXSID30925272
• [(1R,2S,5R,6R,9S,10S,12R,13R,15S)-13-bromo-5-methyl-6-[(2R)-6-methylheptan-2-yl]-19-oxapentacyclo[10.5.2.01,13.02,10.05,9]nonadecan-15-yl] acetate
• 5-Bromo-6beta,19-epoxy-5alpha-cholestan-3beta-ol acetate
• DB-253384
• (3beta,5alpha,6beta)-5-Bromo-6,19-epoxy-cholestan-3-ol Acetate; 5alpha-Bromo-6,19-oxidocholestanol Acetate

• InChIKey： YEACHZHDRMYMDK-WJIQIBEWSA-N
• Inchi： InChI=1S/C29H47BrO3/c1-18(2)7-6-8-19(3)23-9-10-24-22-15-26-29(30)16-21(33-20(4)31)11-14-28(29,17-32-26)25(22)12-13-27(23,24)5/h18-19,21-26H,6-17H2,1-5H3/t19-,21-,22+,23-,24+,25+,26-,27-,28+,29+/m1/s1
• SMILES： CC(CCC[C@H]([C@H]1CC[C@H]2[C@@H]3C[C@H]4OC[C@@]5(CC[C@@H](OC(=O)C)C[C@@]54Br)[C@H]3CC[C@]12C)C)C

Computed Properties

• Exact Mass: 522.27100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 522.270858
• Heavy Atom Count: 33
• Complexity: 753
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 7.54570
• PSA: 35.53000
• Refractive Index: 1.54
• Boiling Point: 546.7°Cat760mmHg
• Melting Point: 144 - 146°C
• Flash Point: 284.5°C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Density: 1.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids